1-(1H-imidazol-1-yl)-2-butanol

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-imidazol-1-ylbutan-2-ol
• InChI: InChI=1S/C7H12N2O/c1-2-7(10)5-9-4-3-8-6-9/h3-4,6-7,10H,2,5H2,1H3
• InChI Key: GSSWPMYSEDCKMF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN1C=CN=C1)O

Description

1-(1H-imidazol-1-yl)-2-butanol is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1,2-epoxybutane (2.0 mL, 23 mmol) and imidazole (2.37 g, 35 mmol) in acetonitrile (20 mL) was stirred at reflux for 24 h. The mixture was concentrated, taken up in water (30 mL) and extracted with ethyl acetate (9×10 mL). The combined extracts were dried (Na2SO4) and concentrated. The residue was purified by flash column chromatography (SiO2, CH2Cl2-methanol-ammonium hydroxide 80:20:1) to give 1-(1H-imidazol-1-yl)-2-butanol (1.57 g, 48%) as a colorless oil. NMR spectrum was consistent with structure. MS EI: M+• 140.0948 (M+• 140.0950).